(3-Bromo-4-nitrophenoxy)(tert-butyl)dimethylsilane
Cat. No. B8726623
M. Wt: 332.26 g/mol
InChI Key: MKGFBPHSWVXXQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07230011B2
Procedure details
Combine 3-bromo-4-nitrophenol (1 eq.), triethylamine (1.1 eq.) and tert-butyldimethylsilyl chloride (1.1 eq.) in methylene chloride at 0° C. After about 6 hours, pour the reaction mixture into ethyl acetate, wash with brine, dry the organic layer over Na2SO4 and then concentrate. Purify to give 3-bromo-4-nitro-1-tert-butyldimethylsilyloxybenzene.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]([OH:11])[CH:5]=[CH:6][C:7]=1[N+:8]([O-:10])=[O:9].C(N(CC)CC)C.[Si:19](Cl)([C:22]([CH3:25])([CH3:24])[CH3:23])([CH3:21])[CH3:20].C(OCC)(=O)C>C(Cl)Cl>[Br:1][C:2]1[CH:3]=[C:4]([O:11][Si:19]([C:22]([CH3:25])([CH3:24])[CH3:23])([CH3:21])[CH3:20])[CH:5]=[CH:6][C:7]=1[N+:8]([O-:10])=[O:9]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC=1C=C(C=CC1[N+](=O)[O-])O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Si](C)(C)(C(C)(C)C)Cl
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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at 0° C
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WASH
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Type
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WASH
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Details
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wash with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dry the organic layer over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrate
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CUSTOM
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Type
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CUSTOM
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Details
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Purify
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Outcomes
Product
Details
Reaction Time |
6 h |
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Name
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Type
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product
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Smiles
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BrC=1C=C(C=CC1[N+](=O)[O-])O[Si](C)(C)C(C)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
